3-(3-bromo-4-methoxyphenyl)-5-(2,4-dimethylphenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione

• Molecular Formula: C26H23BrN2O4
• Molecular Weight: 507.4 g/mol
• IUPAC Name: 3-(3-bromo-4-methoxyphenyl)-5-(2,4-dimethylphenyl)-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C26H23BrN2O4/c1-15-9-11-20(16(2)13-15)28-25(30)22-23(17-10-12-21(32-3)19(27)14-17)29(33-24(22)26(28)31)18-7-5-4-6-8-18/h4-14,22-24H,1-3H3
• InChI Key: VOGICXLSCLNYCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4)C5=CC(=C(C=C5)OC)Br)C

Description

This compound belongs to the dihydro-pyrrolooxazole dione class, characterized by a fused bicyclic core containing pyrrolidine and oxazole rings. Key structural features include:

• Substituents: A 3-bromo-4-methoxyphenyl group at position 3, introducing halogen and electron-donating methoxy moieties. A 2,4-dimethylphenyl group at position 5, contributing steric bulk and lipophilicity.
• Molecular formula: Estimated as C28H22BrN2O4 (molecular weight ~545.4 g/mol), based on analogs in the evidence (e.g., ).
• Functional relevance: Bromine and methoxy groups may influence bioactivity (e.g., enzyme inhibition), while the dione core provides rigidity for structural studies .

Preparation Methods

The synthesis of 3-(3-bromo-4-methoxyphenyl)-5-(2,4-dimethylphenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione involves multiple steps, including the formation of intermediate compounds. The synthetic route typically starts with the preparation of the core pyrrolo[3,4-d][1,2]oxazole structure, followed by the introduction of the bromine, methoxy, dimethyl, and phenyl groups through various chemical reactions. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The bromine atom can be reduced to form a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups such as hydroxyl, amino, or alkyl groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(3-bromo-4-methoxyphenyl)-5-(2,4-dimethylphenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: It may be used in the development of biochemical assays and as a probe to study biological pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, the bromine and methoxy groups may interact with enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally related dihydro-pyrrolooxazole diones and heterocyclic analogs. Data are derived from synthesized analogs in the evidence, focusing on substituent effects and physicochemical properties.

Table 1: Structural and Physicochemical Comparison

Compound Name / Evidence ID	Core Structure	Substituents (Positions)	Molecular Weight (g/mol)	logP	Melting Point (°C)	Key Spectral Features (IR/NMR)
Target Compound	Pyrrolo[3,4-d][1,2]oxazole	3-(3-Br-4-OMePh), 5-(2,4-Me2Ph), 2-Ph	~545.4	~4.1*	N/A	N/A
	Pyrrolo[3,4-d]isoxazole	2-(4-ClPh), 3-(4-OMePh), 5-(4-MePh)	~478.9	~3.8*	N/A	IR: C=O (1700–1750 cm⁻¹), C-Br (500–600 cm⁻¹)
	Pyrrolo[3,4-d][1,2]oxazole	3-(5-Br-2-OHPh), 5-(4-OMePh), 2-Ph	495.33	3.69	N/A	IR: OH (3200–3500 cm⁻¹), C=O (1700 cm⁻¹)
	1,2,4-Triazole-3-thione	5-(4-BrPh), 4-(2-MePh)	464.0	~3.5*	N/A	IR: C=S (1212 cm⁻¹), C-Br (533 cm⁻¹)
	Pyrrolo[3,4-c]pyrazole-dione	3-(3-OMePh), 5-Me, 2-(4-MePh)	~405.4	~2.9*	168–170	¹H NMR: δ 2.55 (s, CH3), 6.10–8.01 (m, Ar-H)

*Estimated using ’s logP (3.69) and substituent contributions.

Key Findings:

The oxazole ring in the target compound increases polarity (logP ~4.1) relative to pyrrolopyrazole-diones (logP ~2.9) due to reduced alkyl substitution .

Substituent Effects: Bromine: The 3-bromo group in the target compound vs. 5-bromo in alters electronic distribution, impacting NMR chemical shifts (e.g., aromatic protons δ 6.73–8.01 in analogs) . Methoxy vs. Hydroxy: ’s 2-hydroxyphenyl group lowers logP (3.69) compared to the target’s 4-methoxyphenyl (logP ~4.1), highlighting hydroxy’s polarity . Methyl Groups: 2,4-Dimethylphenyl in the target compound increases steric hindrance vs.

Synthetic Routes :

• Microwave-assisted synthesis (e.g., ) is common for similar compounds, yielding high-purity products (melting points 168–180°C) .
• Crystallographic software (e.g., SHELX, ) is critical for resolving stereoisomers in dihydro-pyrrolooxazole diones .

Biological Activity

The compound 3-(3-bromo-4-methoxyphenyl)-5-(2,4-dimethylphenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, antimicrobial properties, cytotoxic effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{24}BrN_2O_3$, with a molecular weight of approximately 436.35 g/mol. The structure features a pyrrolo[3,4-d][1,2]oxazole core, which is known for its diverse pharmacological activities.

Property	Value
Molecular Formula	C22H24BrN2O3
Molecular Weight	436.35 g/mol
IUPAC Name	3-(3-bromo-4-methoxyphenyl)-5-(2,4-dimethylphenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of various derivatives related to the pyrrolo[3,4-d][1,2]oxazole scaffold. For instance:

• Synthesis and Testing : A related compound demonstrated significant antibacterial activity against Enterococcus faecalis with minimum inhibitory concentrations (MICs) ranging from 12.5 to 50 µg/mL. These findings suggest that similar derivatives may exhibit comparable antimicrobial properties due to structural similarities .

Cytotoxicity and Anticancer Properties

The anticancer potential of compounds within this class has also been explored. A study on a structurally analogous triazole derivative showed selective cytotoxic effects on human melanoma cells (VMM917), indicating that modifications in the chemical structure can lead to enhanced biological activity:

• Case Study : The triazole derivative exhibited a 4.9-fold increase in cytotoxicity against melanoma cells compared to normal cells and induced cell cycle arrest at the S phase .

Summary of Key Studies

• Antibacterial Activity :
  • Related compounds show promising antibacterial properties against gram-positive bacteria.
  • MIC values suggest effective concentrations for therapeutic applications.
• Cytotoxic Effects :
  • Selective cytotoxicity observed in cancer cell lines.
  • Potential for development as chemotherapeutic agents.
• Mechanistic Insights :
  • Future research needed to elucidate specific pathways and interactions.